Cas no 887406-47-5 (4-(Hydroxymethyl)benzyl Methanethiosulfonate)

• Product Name: 4-(Hydroxymethyl)benzyl Methanethiosulfonate
• CAS No: 887406-47-5
• MF: C₉H₁₂O₃S₂
• MW: 232.319780349731
• CID: 827038
• PubChem ID: 4157533
• Update Time: 2025-04-19

4-(Hydroxymethyl)benzyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)benzyl Methanethiosulfonate
• [4-(methylsulfonylsulfanylmethyl)phenyl]methanol
• Methanesulfonothioic Acid S-[[4-(Hydroxymethyl)phenyl]methyl] Ester
• MTSHMB
• 887406-47-5
• AKOS030239654
• FT-0669766
• DTXSID50400056

• Inchi： 1S/C9H12O3S2/c1-14(11,12)13-7-9-4-2-8(6-10)3-5-9/h2-5,10H,6-7H2,1H3
• InChI Key： GMXLIEXWALUYMT-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)SCC1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 232.02300
• Monoisotopic Mass: 232.02278659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 77-79°C
• Boiling Point: 461.8±33.0 °C at 760 mmHg
• Flash Point: 233.1±25.4 °C
• Solubility: Acetone, Chloroform, Dichloromethane, Ethanol, Methanol
• PSA: 88.05000
• LogP: 2.45250
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(Hydroxymethyl)benzyl Methanethiosulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols